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Compound of Interest

Compound Name: GSK239512

Cat. No.: B1672371

Technical Support Center: GSK239512

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility, handling, and use of
GSK239512.

Frequently Asked Questions (FAQSs)
Q1: What is GSK239512?

Al: GSK239512 is a potent and brain-penetrant antagonist of the histamine H3 receptor.[1] It is
utilized in research, particularly in studies related to cognitive dysfunction in neurodegenerative
disorders such as mild-to-moderate Alzheimer's disease.

Q2: What is the primary mechanism of action for GSK2395127

A2: GSK239512 functions by blocking the histamine H3 receptor. This receptor acts as a
presynaptic autoreceptor, and its inhibition leads to an increase in the release of histamine and
other neurotransmitters in the brain.[2][3]

Q3: What are the recommended storage conditions for GSK239512 powder and solutions?

A3: For long-term storage, the solid powder form of GSK239512 should be kept at -20°C for up
to 3 years. Once dissolved in a solvent, the stock solution should be stored at -80°C for up to 6
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months, or at -20°C for up to 1 month.[1] To prevent degradation from repeated freeze-thaw
cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.[1]

Q4: Is GSK239512 stable in solution?

A4: While specific stability data for GSK239512 in various solvents is not extensively published,
general best practices for storing small molecule solutions should be followed. For optimal
stability, store stock solutions at -80°C and minimize the number of freeze-thaw cycles.[1] The
use of freshly opened, anhydrous DMSO is recommended for preparing stock solutions, as
hygroscopic DMSO can negatively affect the solubility and stability of the compound.[1]

Solubility Data

The solubility of GSK239512 has been determined in Dimethyl Sulfoxide (DMSO). Data for
other common organic solvents such as ethanol, methanol, and acetonitrile is not readily
available in the public domain. Researchers should perform their own solubility tests for these
solvents if required.

. Molar .
Concentration . Experimental
Solvent Concentration .
(mg/mL) Conditions
(mM)
Sonication is
DMSO 3.78 10.01
recommended.
Requires sonication,
warming, and heating
DMSO 5 13.25 to 60°C. Use of newly
opened DMSO is
advised.[1]
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Issue Possible Cause Recommended Solution
- Ensure you are using the
correct solvent-to-compound

o ratio based on the desired
- Insufficient solvent volume- )
- _ _ - concentration.- Gently warm

Difficulty dissolving Compound has low solubility at

GSK239512 in DMSO

room temperature- DMSO has

absorbed water (hygroscopic)

the solution up to 60°C and
use sonication to aid
dissolution.[1]- Use a fresh,
unopened bottle of anhydrous

or low-water content DMSO.[1]

Precipitation of GSK239512 in

stock solution upon storage

- Solution is supersaturated-
Improper storage temperature-

Freeze-thaw cycles

- Ensure the final
concentration does not exceed
the known solubility limit. If a
higher concentration is
needed, a different solvent
system may be required.-
Store stock solutions at -80°C
for long-term storage.[1]-
Aliguot the stock solution into
single-use vials to avoid

repeated freezing and thawing.

[1]

Precipitation when diluting
DMSO stock solution into

aqueous buffer

- Low solubility of GSK239512
in agueous solutions- High
concentration of DMSO in the

final solution

- Perform a serial dilution to
minimize the concentration of
the DMSO stock added to the
aqueous buffer at once.-
Ensure the final concentration
of DMSO in your experimental
buffer is low, typically less than
0.5%, as higher concentrations
can be toxic to cells and may
cause the compound to

precipitate.
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Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of
GSK239512 in DMSO

Materials:

GSK239512 powder (Molecular Weight: 377.48 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated scale

Pipettes

Sonicator

Heating block or water bath
Procedure:

o Weighing the Compound: Accurately weigh out 3.77 mg of GSK239512 powder and transfer
it to a sterile vial.

e Adding Solvent: Add 1 mL of anhydrous DMSO to the vial containing the GSK239512
powder. This will yield a final concentration of 10 mM.

 Dissolution:
o Vortex the solution briefly to mix.
o If the compound is not fully dissolved, sonicate the vial for 10-15 minutes.

o If necessary, gently warm the solution to 60°C while mixing until the solid is completely
dissolved.[1]

o Storage:
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o Once fully dissolved, allow the solution to cool to room temperature.
o For immediate use, the solution can be kept at room temperature for a short period.

o For long-term storage, aliquot the stock solution into smaller, single-use volumes and store
at -80°C.[1]

Visualizations
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Caption: Histamine H3 Receptor Signaling Pathway and the Antagonistic Action of
GSK239512.

Experimental Workflow: GSK239512 Stock Solution Preparation

Preparation Steps

1. Weigh GSK239512
Powder

;

2. Add Anhydrous
DMSO

;

3. Dissolve
(Vortex, Sonicate, Heat)

4. Aliquot into
Single-Use Vials

;

5. Store at -80°C
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Caption: A logical workflow for the preparation of a GSK239512 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GSK239512 solubility in DMSO and other organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1672371#gsk239512-solubility-in-dmso-and-other-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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